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Compound of Interest

Compound Name: 7-(Benzyloxy)quinolin-4-ol

CAS No.: 749922-34-7

Cat. No.: B1287182

Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

7-(Benzyloxy)quinolin-4-ol. Intended for researchers, scientists, and professionals in drug

development, this document delves into the Nuclear Magnetic Resonance (NMR), Mass

Spectrometry (MS), and Infrared (IR) spectroscopic characteristics of this compound. While

direct experimental data for this specific molecule is not readily available in peer-reviewed

literature, this guide offers a robust, predicted spectroscopic profile based on the analysis of

closely related analogs and established principles of spectroscopic interpretation.

Introduction
7-(Benzyloxy)quinolin-4-ol, with the molecular formula C₁₆H₁₃NO₂, is a heterocyclic

compound of interest in medicinal chemistry and materials science. The quinolin-4-ol core is a

prevalent scaffold in numerous biologically active molecules. The benzyloxy substituent at the

7-position introduces both steric and electronic modifications that can significantly influence the

molecule's chemical reactivity and biological interactions. Accurate spectroscopic

characterization is paramount for confirming the identity, purity, and structure of synthesized 7-
(Benzyloxy)quinolin-4-ol, which is a critical step in any research and development pipeline.
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This guide provides predicted data tables and detailed interpretations for ¹H NMR, ¹³C NMR,

Mass Spectrometry, and IR spectroscopy. Furthermore, it includes standardized experimental

protocols for acquiring this data and visual diagrams to aid in the understanding of the

molecular structure and fragmentation pathways.

Molecular Structure and Tautomerism
7-(Benzyloxy)quinolin-4-ol can exist in equilibrium with its tautomeric form, 7-

(Benzyloxy)quinolin-4(1H)-one. The quinolin-4-ol form possesses a hydroxyl group at the C4

position, while the quinolin-4(1H)-one form has a carbonyl group at C4 and a proton on the

nitrogen atom. The predominant tautomer can be influenced by the solvent and the physical

state (solid or solution). In the solid state and in polar aprotic solvents like DMSO, the quinolin-

4(1H)-one tautomer is often favored due to intermolecular hydrogen bonding. For the purpose

of this guide, the spectroscopic data will be discussed primarily in the context of the quinolin-

4(1H)-one tautomer, which is commonly observed.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. The predicted ¹H and ¹³C NMR data for 7-(Benzyloxy)quinolin-4(1H)-one are

presented below, based on the analysis of similar quinolin-4-one structures.

Predicted ¹H NMR Data
The predicted ¹H NMR spectrum of 7-(Benzyloxy)quinolin-4(1H)-one in DMSO-d₆ is expected

to show distinct signals for the quinoline core, the benzyloxy group, and the N-H proton.
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Proton

(Position)

Predicted

Chemical Shift

(δ, ppm)

Multiplicity

Coupling

Constant (J,

Hz)

Notes

NH (1) ~11.5 - 12.0 singlet (broad) -

The broadness is

due to

quadrupole

broadening and

potential

exchange. Its

chemical shift is

highly dependent

on concentration

and temperature.

H-2 ~7.9 - 8.1 doublet ~6.0

This proton is

adjacent to the

nitrogen and is

deshielded.

H-3 ~6.1 - 6.3 doublet ~6.0 Coupled to H-2.

H-5 ~7.8 - 8.0 doublet ~8.5

Experiences

deshielding from

the C4-carbonyl

group.

H-6 ~7.0 - 7.2
doublet of

doublets
~8.5, ~2.5

Coupled to H-5

and H-8.

H-8 ~7.3 - 7.5 doublet ~2.5 Coupled to H-6.

-OCH₂- ~5.2 - 5.4 singlet -

The methylene

protons of the

benzyl group.

Phenyl-H (ortho) ~7.4 - 7.6 multiplet -
Protons on the

benzyl ring.

Phenyl-H (meta) ~7.3 - 7.4 multiplet -
Protons on the

benzyl ring.
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Phenyl-H (para) ~7.2 - 7.3 multiplet -
Protons on the

benzyl ring.

Predicted ¹³C NMR Data
The predicted ¹³C NMR spectrum will reflect the carbon environments within the molecule.

Carbon (Position)
Predicted Chemical Shift (δ,

ppm)
Notes

C-2 ~140 - 142

C-3 ~110 - 112

C-4 ~175 - 178
Carbonyl carbon, significantly

deshielded.

C-4a ~140 - 142

C-5 ~125 - 127

C-6 ~115 - 117

C-7 ~160 - 163
Carbon attached to the

benzyloxy group, deshielded.

C-8 ~105 - 107

C-8a ~122 - 124

-OCH₂- ~70 - 72
Methylene carbon of the

benzyl group.

Phenyl C (ipso) ~136 - 138

Phenyl C (ortho) ~128 - 129

Phenyl C (meta) ~127 - 128

Phenyl C (para) ~128 - 129

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a compound. For 7-(Benzyloxy)quinolin-4-ol, electrospray ionization (ESI) would be a

suitable technique.

Predicted Mass Spectrometry Data (ESI-MS)

Parameter Predicted Value

Molecular Formula C₁₆H₁₃NO₂

Molecular Weight 251.28 g/mol

[M+H]⁺ m/z 252.10

[M+Na]⁺ m/z 274.08

Predicted Fragmentation Pattern:

The primary fragmentation pathway in the positive ion mode would likely involve the loss of the

benzyl group.

[M+H]⁺
m/z 252

[C₉H₇NO₂]⁺
m/z 161

Major

[C₉H₆NO₂]⁺
m/z 160

Minor

Loss of C₇H₇•
(benzyl radical)

Loss of C₇H₈

(toluene)

Click to download full resolution via product page

Caption: Predicted ESI-MS fragmentation of 7-(Benzyloxy)quinolin-4-ol.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1287182/docs?utm_src=pdf-body#spectroscopic-data-for-7-benzyloxy-quinolin-4-ol-a-technical-guide
https://www.benchchem.com/product/b1287182/docs?utm_src=pdf-body-img#spectroscopic-data-for-7-benzyloxy-quinolin-4-ol-a-technical-guide
https://www.benchchem.com/product/b1287182/docs?utm_src=pdf-body#spectroscopic-data-for-7-benzyloxy-quinolin-4-ol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287182?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The predicted

IR spectrum of 7-(Benzyloxy)quinolin-4(1H)-one would be characterized by the following

absorption bands.

Predicted Infrared (IR) Spectroscopy Data

Frequency Range (cm⁻¹) Vibration Intensity

3200 - 2800 N-H stretch Medium, broad

3100 - 3000 Aromatic C-H stretch Medium

2950 - 2850 Aliphatic C-H stretch (-CH₂-) Medium

~1640 - 1660 C=O stretch (amide I) Strong

~1600, ~1580, ~1500 C=C stretch (aromatic) Medium to Strong

~1250 - 1200 C-O stretch (aryl ether) Strong

~1100 - 1000 C-O stretch (benzyl ether) Strong

Experimental Protocols
The following are generalized protocols for the acquisition of spectroscopic data for 7-
(Benzyloxy)quinolin-4-ol.

NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6 mL of

deuterated dimethyl sulfoxide (DMSO-d₆).

Instrumentation: Use a 400 MHz or higher field NMR spectrometer.

¹H NMR Acquisition: Acquire the spectrum with a spectral width of -2 to 14 ppm. Use a

sufficient number of scans to obtain a good signal-to-noise ratio.
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¹³C NMR Acquisition: Acquire the spectrum with a spectral width of 0 to 200 ppm. A proton-

decoupled pulse sequence should be used.

Data Processing: Process the raw data using appropriate software. Reference the spectra to

the residual solvent peak of DMSO-d₆ (δ 2.50 for ¹H and δ 39.52 for ¹³C).

Mass Spectrometry (ESI)
Sample Preparation: Prepare a dilute solution of the compound (approximately 1 mg/mL) in

a suitable solvent such as methanol or acetonitrile.

Instrumentation: Use a mass spectrometer equipped with an electrospray ionization source.

Acquisition: Infuse the sample solution into the ESI source. Acquire the mass spectrum in the

positive ion mode over a mass range of m/z 50-500.

Data Analysis: Identify the molecular ion peaks ([M+H]⁺, [M+Na]⁺) and major fragment ions.

Infrared (IR) Spectroscopy
Sample Preparation: If the sample is a solid, prepare a KBr pellet or use an Attenuated Total

Reflectance (ATR) accessory.

Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

Acquisition: Record the spectrum over the range of 4000 to 400 cm⁻¹.

Data Analysis: Identify the characteristic absorption bands for the functional groups present

in the molecule.

Conclusion
This technical guide provides a detailed predicted spectroscopic profile of 7-
(Benzyloxy)quinolin-4-ol. The provided data for ¹H NMR, ¹³C NMR, MS, and IR, while based

on sound scientific principles and analysis of analogous compounds, should be confirmed by

experimental data upon synthesis of the target molecule. The experimental protocols outlined

herein offer a standardized approach for obtaining high-quality spectroscopic data for the

unequivocal characterization of 7-(Benzyloxy)quinolin-4-ol.
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References
Due to the predictive nature of this guide, direct references for the spectroscopic data of 7-
(Benzyloxy)quinolin-4-ol are not available. The predictions are based on established
principles of spectroscopy and data from analogous compounds found in general chemical
literature and databases.

Molecules. Quinolin-4-ones: Methods of Synthesis and Application in Medicine. [Link]

Organic Chemistry Portal. Synthesis of 4-quinolones. [Link]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1287182/docs?utm_src=pdf-body#spectroscopic-data-for-7-benzyloxy-quinolin-4-ol-a-technical-guide
https://www.benchchem.com/product/b1287182/docs?utm_src=pdf-body#spectroscopic-data-for-7-benzyloxy-quinolin-4-ol-a-technical-guide
https://www.mdpi.com/1420-3049/27/19/6383
https://www.organic-chemistry.org/synthesis/heterocycles/quinolines/4-quinolones.shtm
https://www.benchchem.com/product/b1287182/docs#spectroscopic-data-for-7-benzyloxy-quinolin-4-ol-a-technical-guide
https://www.benchchem.com/product/b1287182/docs#spectroscopic-data-for-7-benzyloxy-quinolin-4-ol-a-technical-guide
https://www.benchchem.com/product/b1287182/docs#spectroscopic-data-for-7-benzyloxy-quinolin-4-ol-a-technical-guide
https://www.benchchem.com/product/b1287182/docs#spectroscopic-data-for-7-benzyloxy-quinolin-4-ol-a-technical-guide
https://www.benchchem.com/product/b1287182?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287182?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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